Cas no 844468-42-4 (Phosphonium, (2-hydroxyphenyl)triphenyl-, bromide)
844468-42-4 structure
Product Name:Phosphonium, (2-hydroxyphenyl)triphenyl-, bromide
CAS No:844468-42-4
MF:C24H20BrOP
MW:435.292766571045
CID:667197
PubChem ID:57346005
Update Time:2025-04-19
Phosphonium, (2-hydroxyphenyl)triphenyl-, bromide Chemical and Physical Properties
Names and Identifiers
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- Phosphonium, (2-hydroxyphenyl)triphenyl-, bromide
- (2-hydroxyphenyl)-triphenylphosphanium,bromide
- DTXSID40721060
- (2-Hydroxyphenyl)(triphenyl)phosphanium bromide
- 2-hydroxyphenyltriphenylphosphonium bromide
- NWJMQANXYYUHKR-UHFFFAOYSA-N
- SCHEMBL2066947
- triphenyl(2-hydroxyphenyl)phosphonium bromide
- 844468-42-4
-
- Inchi: 1S/C24H19OP.BrH/c25-23-18-10-11-19-24(23)26(20-12-4-1-5-13-20,21-14-6-2-7-15-21)22-16-8-3-9-17-22;/h1-19H;1H
- InChI Key: NWJMQANXYYUHKR-UHFFFAOYSA-N
- SMILES: [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1O
Computed Properties
- Exact Mass: 434.04351g/mol
- Monoisotopic Mass: 434.04351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 372
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
Phosphonium, (2-hydroxyphenyl)triphenyl-, bromide Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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